Benzaldehyde, 3-chloro-2-[(phenylmethyl)thio]-
Overview
Description
Benzaldehyde is an organic compound consisting of a benzene ring with a formyl substituent . It is among the simplest aromatic aldehydes and one of the most industrially useful . It is a colorless liquid with a characteristic almond-like odor .
Synthesis Analysis
Benzaldehyde can be derived from natural sources and is also a byproduct of some industrial processes. It can be synthesized by the oxidation of toluene or benzyl chloride or the hydrolysis of benzal chloride .Molecular Structure Analysis
The molecular structure of benzaldehyde consists of a benzene ring attached to a formyl group (CHO). The presence of the formyl group makes benzaldehyde an aromatic aldehyde .Chemical Reactions Analysis
Benzaldehyde can undergo a variety of chemical reactions, including nucleophilic addition and oxidation. It is often used as a precursor to other organic compounds ranging from pharmaceuticals to plastic additives .Physical And Chemical Properties Analysis
Benzaldehyde is a colorless liquid at room temperature with a characteristic almond-like odor . It has a molecular weight of 106.12 g/mol .Scientific Research Applications
Oxidation and Catalysis
Benzaldehyde plays a crucial role in various oxidation processes and catalytic reactions. For instance, it has been observed that sulfated Ti-SBA-15 catalysts can increase the oxidative property of mesoporous Ti-SBA-15, leading to a significant increase in benzyl alcohol conversion, with benzaldehyde as a major product. This finding indicates the potential of benzaldehyde in enhancing catalytic reactions in industrial applications (Sharma, Soni, & Dalai, 2012).
Synthesis of Organic Compounds
Benzaldehyde is also integral in the synthesis of various organic compounds. For example, studies have shown its utility in the stereoselective synthesis of epoxy-amides, highlighting its role in creating specific molecular configurations crucial in pharmaceuticals (Fernández, Durante-Lanes, & López-Herrera, 1990).
Photocatalysis and Environmental Applications
In environmental science, benzaldehyde is significant in photocatalysis. Studies reveal its use in the photocatalytic conversion of benzyl alcohol to benzaldehyde using metal-free catalysts. This conversion is important for environmentally friendly conditions and suggests the potential of benzaldehyde in sustainable chemical processes (Lima, Silva, Silva, & Faria, 2017).
Enzymatic Reactions and Biotechnology
Benzaldehyde is also found in biotechnological applications, particularly in enzymatic reactions. It has been used to produce (R)‐2‐hydroxy‐1‐phenyl‐propan‐1‐one derivatives through enzymatic processes, indicating its utility in creating complex organic molecules (Hildebrand et al., 2007).
Advanced Material Synthesis
Additionally, benzaldehyde is used in the synthesis of advanced materials. Its derivatives are involved in the synthesis of metal-organic frameworks, which are important in catalysis and gas storage applications (Schlichte, Kratzke, & Kaskel, 2004).
Mechanism of Action
properties
IUPAC Name |
2-benzylsulfanyl-3-chlorobenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClOS/c15-13-8-4-7-12(9-16)14(13)17-10-11-5-2-1-3-6-11/h1-9H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZTUCTZFJZJNHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=C(C=CC=C2Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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